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Compound of Interest

Compound Name: ethyl (2R)-2-aminopentanoate

Cat. No.: B085190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of ethyl (2R)-2-aminopentanoate. Due to the nature of amino acid esters, this compound is
most commonly available and studied as its hydrochloride salt to enhance stability.
Consequently, the majority of available data pertains to ethyl (2R)-2-aminopentanoate
hydrochloride.

Core Physical and Chemical Data

The following table summarizes the key physical and chemical properties of ethyl (2R)-2-
aminopentanoate and its hydrochloride salt. Data for the (S)-enantiomer's hydrochloride salt is
included for comparative purposes, as enantiomers exhibit identical physical properties with the
exception of optical rotation.
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Property Value

IUPAC Name ethyl (2R)-2-aminopentanoate

Synonyms D-Norvaline ethyl ester

CAS Number 1998700-99-4 (for hydrochloride salt)[1][2]

Molecular Formula

C7H1sNO:2 (freebase); C7H16CINO2

(hydrochloride salt)[1]
] 145.20 g/mol (freebase); 181.66 g/mol
Molecular Weight ]
(hydrochloride salt)[1]
Data not available for freebase; 108.0-117.0 °C
Melting Point (for the corresponding (S)-enantiomer
hydrochloride salt)
Boiling Point Data not available
Density Data not available
Solubility Data not available

Optical Rotation

Data not available

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of chiral compounds

like ethyl (2R)-2-aminopentanoate are outlined below. These are generalized protocols and

may require optimization based on the specific sample and laboratory equipment.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range of a solid crystalline

sample, such as ethyl (2R)-2-aminopentanoate hydrochloride, using a digital melting point

apparatus.

Materials:

o Sample of ethyl (2R)-2-aminopentanoate hydrochloride
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e Capillary tubes (sealed at one end)
e Mortar and pestle

 Digital melting point apparatus
Procedure:

e Sample Preparation: A small amount of the crystalline sample is placed in a mortar and finely
ground with a pestle to ensure a uniform patrticle size.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is inserted into the heating block of the melting
point apparatus.

o Rapid Determination (Optional): A preliminary rapid heating run can be performed to quickly
determine an approximate melting range.

o Accurate Determination: A fresh sample is prepared and heated to a temperature
approximately 20°C below the estimated melting point. The heating rate is then reduced to 1-
2°C per minute to allow for thermal equilibrium.

o Observation: The temperature at which the first liquid droplet appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[3][4][5]

Optical Rotation Measurement (Polarimetry)

This protocol details the measurement of the specific rotation of a chiral compound in solution,
which is a critical parameter for confirming enantiomeric purity.

Materials:

« Ethyl (2R)-2-aminopentanoate (or its hydrochloride salt)
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High-purity solvent (e.g., water, ethanol)

Volumetric flask

Analytical balance

Polarimeter

Polarimeter cell (e.g., 1 dm)
Procedure:

e Solution Preparation: An accurately weighed sample of the compound is dissolved in a
specific volume of a high-purity solvent in a volumetric flask. The concentration (c) is
calculated in g/mL.

 Instrument Calibration: The polarimeter is turned on and allowed to warm up. A blank
measurement is taken using a polarimeter cell filled with the pure solvent to zero the
instrument.

o Sample Measurement: The polarimeter cell is rinsed and then filled with the prepared sample
solution, ensuring no air bubbles are present in the light path. The cell is placed in the
polarimeter.

o Data Acquisition: The observed optical rotation (a) in degrees is measured.[6][7][8]

o Specific Rotation Calculation: The specific rotation [q] is calculated using the Biot's law
formula: [a] = a/ (I x ¢) where:

o a is the observed rotation in degrees.
o |is the path length of the polarimeter cell in decimeters (dm).

o c is the concentration of the solution in g/mL.[6]

Workflow for Physical Characterization
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The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a chiral compound such as ethyl (2R)-2-aminopentanoate.
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Caption: Workflow for the physical characterization of ethyl (2R)-2-aminopentanoate.

Note on Data Availability: It is important to reiterate that the freebase form of many amino acid

esters, including ethyl (2R)-2-aminopentanoate, can be unstable and prone to self-

condensation or degradation. For this reason, they are typically prepared and stored as their
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hydrochloride salts. This contributes to the scarcity of reported physical data for the freebase
form. Researchers should exercise caution when handling the freebase and consider its
potential instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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